2-{2-[2-(acetyloxy)-5-chloro-3-methoxyphenyl]vinyl}-8-quinolinyl acetate

• IUPAC Name: [2-[(E)-2-(2-acetyloxy-5-chloro-3-methoxyphenyl)ethenyl]quinolin-8-yl] acetate
• InChI: InChI=1S/C22H18ClNO5/c1-13(25)28-19-6-4-5-15-7-9-18(24-21(15)19)10-8-16-11-17(23)12-20(27-3)22(16)29-14(2)26/h4-12H,1-3H3/b10-8+
• InChI Key: GICBWHRYKVSOLW-CSKARUKUSA-N
• Canonical SMILES: CC(=O)OC1=CC=CC2=C1N=C(C=C2)C=CC3=C(C(=CC(=C3)Cl)OC)OC(=O)C
• Isomeric SMILES: CC(=O)OC1=CC=CC2=C1N=C(C=C2)/C=C/C3=C(C(=CC(=C3)Cl)OC)OC(=O)C
• Molecular Formula: C22H18ClNO5
• Molecular Weight: 411.8 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including acetoxy, chloro, methoxy, vinyl, and quinolinyl groups. These groups could potentially confer a variety of chemical properties and reactivities to the molecule.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the quinolinyl group suggests that the compound has a heterocyclic ring, which could influence its chemical behavior.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be determined by its functional groups. For example, the vinyl group could potentially participate in addition reactions, and the acetoxy groups might be susceptible to hydrolysis.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics like melting point, boiling point, solubility, and reactivity. These properties are determined by the compound’s molecular structure and functional groups.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically relevant for drugs or bioactive compounds. Without specific information on this compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, some compounds are toxic, corrosive, or flammable. Without specific information on this compound, it’s difficult to provide details on its safety and hazards.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. For example, it could be investigated for use in pharmaceuticals, materials science, or chemical synthesis.